2-(2-Fluoro-6-methoxypyridin-3-yl)acetonitrile
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Description
2-(2-Fluoro-6-methoxypyridin-3-yl)acetonitrile is a chemical compound characterized by its unique structure, which includes a fluorine atom, a methoxy group, and a nitrile group attached to a pyridine ring
Properties
Molecular Formula |
C8H7FN2O |
|---|---|
Molecular Weight |
166.15 g/mol |
IUPAC Name |
2-(2-fluoro-6-methoxypyridin-3-yl)acetonitrile |
InChI |
InChI=1S/C8H7FN2O/c1-12-7-3-2-6(4-5-10)8(9)11-7/h2-3H,4H2,1H3 |
InChI Key |
PIXIDAHMXWZZGF-UHFFFAOYSA-N |
Canonical SMILES |
COC1=NC(=C(C=C1)CC#N)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-Fluoro-6-methoxypyridin-3-yl)acetonitrile typically involves multi-step organic reactions. One common method is the nucleophilic substitution reaction, where a suitable precursor containing the pyridine ring is reacted with a fluorinating agent and a methoxy group donor under controlled conditions.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may also include purification steps such as recrystallization or chromatography to obtain the desired product.
Chemical Reactions Analysis
Types of Reactions: 2-(2-Fluoro-6-methoxypyridin-3-yl)acetonitrile can undergo various chemical reactions, including:
Oxidation: The nitrile group can be oxidized to form a carboxylic acid.
Reduction: The fluorine atom can be reduced to a hydrogen atom.
Substitution: The methoxy group can be substituted with other functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.
Substitution: Various nucleophiles and electrophiles can be employed depending on the desired substitution.
Major Products Formed:
Oxidation: 2-(2-Fluoro-6-methoxypyridin-3-yl)acetic acid
Reduction: 2-(2-Hydroxy-6-methoxypyridin-3-yl)acetonitrile
Substitution: Various derivatives depending on the substituent used.
Scientific Research Applications
2-(2-Fluoro-6-methoxypyridin-3-yl)acetonitrile has several applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex molecules.
Biology: It can be used as a probe in biological studies to understand cellular processes.
Medicine: It has potential as a precursor for pharmaceutical compounds.
Industry: It can be utilized in the development of new materials and chemicals.
Mechanism of Action
2-(2-Fluoro-6-methoxypyridin-3-yl)acetonitrile is similar to other fluorinated pyridine derivatives, such as 2-(2-fluoro-6-methoxypyridin-3-yl)acetic acid and 2,2-difluoro-2-(6-methoxypyridin-3-yl)acetic acid. its unique combination of functional groups and structural features sets it apart, making it suitable for specific applications where these similar compounds may not be as effective.
Comparison with Similar Compounds
2-(2-Fluoro-6-methoxypyridin-3-yl)acetic acid
2,2-difluoro-2-(6-methoxypyridin-3-yl)acetic acid
2-Fluoro-4-(6-methoxypyridin-3-yl)benzoic acid
This comprehensive overview provides a detailed understanding of 2-(2-Fluoro-6-methoxypyridin-3-yl)acetonitrile, its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
